Cas no 61658-63-7 (Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-)
61658-63-7 structure
Product Name:Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
CAS No:61658-63-7
MF:C13H10N2O2
MW:226.230702877045
CID:471065
PubChem ID:135985184
Update Time:2025-04-19
Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-
- 3-methyl-6-phenyl-2H-[1,2]oxazolo[5,4-b]pyridin-4-one
- YMRRDBCRTMXTIR-UHFFFAOYSA-N
- 3-Methyl-6-phenyl[1,2]oxazolo[5,4-b]pyridin-4(2H)-one
- DTXSID80615212
- 61658-63-7
- SCHEMBL11820001
- 3-methyl-6-phenylisoxazolo[5,4-b]pyridin-4-ol
-
- Inchi: 1S/C13H10N2O2/c1-8-12-11(16)7-10(14-13(12)17-15-8)9-5-3-2-4-6-9/h2-7H,1H3,(H,14,16)
- InChI Key: YMRRDBCRTMXTIR-UHFFFAOYSA-N
- SMILES: O1C2=C(C(C)=N1)C(C=C(C1C=CC=CC=1)N2)=O
Computed Properties
- Exact Mass: 226.0743
- Monoisotopic Mass: 226.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 59.15
Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl- Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
61658-63-7 (Isoxazolo[5,4-b]pyridin-4-ol, 3-methyl-6-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk